![molecular formula C7H12O2 B6209204 6-oxaspiro[3.4]octan-2-ol CAS No. 2708281-90-5](/img/no-structure.png)
6-oxaspiro[3.4]octan-2-ol
Description
6-oxaspiro[3.4]octan-2-ol is a chemical compound with the molecular formula C7H12O2 and a molecular weight of 128.17 . It is also known by its IUPAC name, 6-oxaspiro[3.4]octan-2-one .
Molecular Structure Analysis
The InChI code for 6-oxaspiro[3.4]octan-2-ol is 1S/C7H10O2/c8-6-3-7(4-6)1-2-9-5-7/h1-5H2 . This code provides a unique identifier for the molecular structure of the compound.Physical And Chemical Properties Analysis
6-oxaspiro[3.4]octan-2-ol has a molecular weight of 126.16 . It is a liquid at room temperature .Safety and Hazards
Safety information for 6-oxaspiro[3.4]octan-2-ol indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing hands and other skin areas thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and getting medical advice/attention if you feel unwell .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-oxaspiro[3.4]octan-2-ol involves the formation of a spirocyclic ring system through a cyclization reaction. The starting material for this synthesis is a substituted cyclohexanone, which undergoes a series of reactions to form the desired product.", "Starting Materials": [ "4-methylcyclohexanone", "methyl vinyl ketone", "sodium methoxide", "methanol", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Step 1: 4-methylcyclohexanone is treated with methyl vinyl ketone in the presence of sodium methoxide to form a Michael adduct.", "Step 2: The Michael adduct is then subjected to an intramolecular aldol condensation reaction to form a bicyclic enone intermediate.", "Step 3: The bicyclic enone intermediate is then reduced with sodium borohydride to form a diol intermediate.", "Step 4: The diol intermediate is then treated with hydrochloric acid to form a cyclic hemiacetal intermediate.", "Step 5: The cyclic hemiacetal intermediate is then treated with sodium bicarbonate to form the desired product, 6-oxaspiro[3.4]octan-2-ol.", "Step 6: The product is then purified by extraction with water and drying over sodium chloride." ] } | |
CAS RN |
2708281-90-5 |
Product Name |
6-oxaspiro[3.4]octan-2-ol |
Molecular Formula |
C7H12O2 |
Molecular Weight |
128.2 |
Purity |
95 |
Origin of Product |
United States |
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